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Compound of Interest

Compound Name: RC-3095 TFA

Cat. No.: B1257568

Audience: Researchers, scientists, and drug development professionals.

Introduction: RC-3095 TFA is a selective antagonist for the bombesin/gastrin-releasing peptide
receptor (GRPR) and is utilized in research to investigate the roles of GRPR in various
physiological and pathological processes.[1][2][3][4] Proper storage and handling of this
peptide conjugate are critical to ensure its stability, solubility, and biological activity in
experimental settings. These application notes provide detailed protocols for the recommended
storage and handling of RC-3095 TFA.

Recommended Storage Conditions

To maintain the integrity and activity of RC-3095 TFA, it is imperative to adhere to the following
storage conditions. The stability of the compound is dependent on whether it is in solid
(powder) form or dissolved in a solvent.

Data Presentation: Storage Stability
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Storage ]
Form Duration Notes
Temperature

Sealed storage, away
Powder -80°C 2 years ]
from moisture.[1][2]

Sealed storage, away

-20°C 1-2 years )
from moisture.[1][5][6]
Sealed storage, away
In Solvent -80°C 6 months )
from moisture.[1][2][5]
Sealed storage, away
-20°C 1 month

from moisture.[1][2][5]

Experimental Protocols

1. Protocol for Receiving and Initial Storage of RC-3095 TFA Powder

o Upon Receipt: The product is typically shipped at room temperature in continental US,
though this may vary for other locations.[2] Immediately upon receipt, inspect the vial for any
damage.

« Initial Storage: For long-term storage, place the sealed vial in a freezer at -20°C or, for
optimal stability, at -80°C.[1][2] Ensure the storage location is dry and protected from light.

2. Protocol for Preparation of Stock Solutions

o Equilibration: Before opening the vial, allow the product to equilibrate to room temperature
for at least one hour.[5] This prevents condensation from forming inside the vial, which could
compromise the stability of the peptide.

» Reconstitution:
o RC-3095 TFA is soluble in water at a concentration of 40 mg/mL (32.78 mM).[1]

o To aid dissolution, especially for higher concentrations, it is recommended to warm the
tube to 37°C and use an ultrasonic bath for a short period.[7]
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o For in vivo studies, RC-3095 has been diluted in normal saline.

 Sterilization (for cell-based assays): If using the stock solution for cell culture experiments, it
is advisable to filter-sterilize the solution through a 0.22 um filter before use.[2]

3. Protocol for Storage of Stock Solutions

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes.

o Storage: Store the aliquots in tightly sealed vials.[5] For storage up to one month, -20°C is
suitable.[2][5] For longer-term storage of up to six months, -80°C is recommended.[1][2]

Mandatory Visualization

Diagram of RC-3095 TFA Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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